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Compound of Interest

Methyl 2-(aminomethyl)benzoate
Compound Name:
Hydrochloride

Cat. No.: B1271463

Essential Safety and Handling Guide for Methyl
2-(aminomethyl)benzoate Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Methyl
2-(aminomethyl)benzoate Hydrochloride (CAS No. 849020-92-4). Adherence to these
procedures is critical for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Classification

Methyl 2-(aminomethyl)benzoate Hydrochloride is classified with the following hazards:
e H302: Harmful if swallowed.[1][2]

e H315: Causes skin irritation.[1][2]

o H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

The GHS pictogram is GHS07, and the signal word is "Warning".[1]
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure. The following equipment

should be worn at all times when handling this compound:

PPE Category

Item

Specification

Rationale

Eye Protection

Safety Goggles or a
Face Shield

Must be worn over

safety glasses.

Protects against
splashes and airborne
particles that can
cause serious eye
irritation.[3][4][5]

Hand Protection

Chemical-resistant

gloves

Disposable nitrile
gloves are a suitable
initial choice.[3][6]
Glove compatibility
should be verified with
the manufacturer for

prolonged use.

Prevents skin contact,
which can cause

irritation.[2]

Body Protection

Laboratory Coat

A flame-resistant coat
should be considered
if working with
flammable solvents.[3]

[7]

Protects skin and
personal clothing from

contamination.

Respiratory Protection

NIOSH-approved

respirator

Required when
engineering controls
are insufficient or
when handling large
quantities of the
powder.[3][4][8]

Prevents inhalation of
the powder, which can
cause respiratory

irritation.

Footwear

Closed-toe shoes

Required in all

laboratory settings.

Protects feet from
spills and falling
objects.[3][7]

Operational Plan for Safe Handling
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. Preparation and Engineering Controls:

Ventilation: All handling of solid Methyl 2-(aminomethyl)benzoate Hydrochloride should
be conducted in a certified chemical fume hood to minimize inhalation exposure.[6][9]

Designated Area: Establish a designated area for handling this compound. This area should
be clearly marked and equipped with the necessary safety equipment.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.[9]

. Weighing and Transfer:

Avoid Dust Generation: When weighing, handle the powder carefully to minimize the creation
of dust.[10]

Use Appropriate Tools: Use spatulas or other appropriate tools for transferring the solid.
Avoid pouring the powder directly from the container.[7][10]

Containment: Work over a disposable bench cover to easily manage any minor spills.[10]

. Dissolving the Compound:

Solvent Addition: When preparing solutions, add the solvent to the solid slowly to avoid
splashing.

Closed Systems: Whenever possible, perform reactions in a closed system to contain any
vapors.

. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment after
use. Wet cleaning methods are preferable to dry sweeping to avoid generating dust.[10]

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[7]
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Disposal Plan

o Waste Segregation: All waste contaminated with Methyl 2-(aminomethyl)benzoate
Hydrochloride, including disposable gloves, bench covers, and contaminated labware, must
be collected in a designated, labeled hazardous waste container.[9]

o Container Management: Waste containers must be kept closed when not in use and stored
in a designated satellite accumulation area.

o Licensed Disposal: All chemical waste must be disposed of through a licensed hazardous
waste disposal company, in accordance with local, state, and federal regulations.[11]

Suantitative Data S

Property Value Source
Molecular Formula CoH12CINO2
Molecular Weight 201.65 g/mol
Physical Form Solid [1]
Inert atmosphere, room
Storage Temperature [1]
temperature

Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[2] Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[2]
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e Ingestion: Do NOT induce vomiting. Rinse mouth with water.[2][11] Seek immediate medical
attention.

For a chemical spill, follow the workflow outlined below.
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Chemical Spill Response Workflow

Immediate Actions

Alert others in the area

Evacuate the immediate area if necessary

Spill As$ssment

Assess the size and nature of the spill

Is the spill major?

No Yes
Regponse
Minor Spill v Major Spill

Don appropriate PPE Contact Environmental Health & Safety

Contain the spill with absorbent material Secure the area and prevent entry

Neutralize if applicable

Collect residue into a hazardous waste container

Decontaminate the area

Follow-up
Y

Report the incident

Review procedures to prevent recurrence

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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